Cas no 2229505-76-2 (1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine
• CAS No: 2229505-76-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5968649
• PubChem ID: 165672521
• Update Time: 2025-06-14

1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine
• EN300-1781128
• 2229505-76-2

• Inchi： 1S/C13H23N3/c1-12(2,3)11-10(9-15-16-11)13(14)7-5-4-6-8-13/h9H,4-8,14H2,1-3H3,(H,15,16)
• InChI Key： DFLFYZIPALOJEJ-UHFFFAOYSA-N
• SMILES： NC1(C2C=NNC=2C(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine

Comprehensive Overview of 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine (CAS No. 2229505-76-2): Properties, Applications, and Industry Insights

The compound 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine (CAS No. 2229505-76-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This tert-butyl pyrazole derivative features a cyclohexylamine moiety, which contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways.

One of the most searched questions about this compound revolves around its synthetic route and scalability. The synthesis typically involves multi-step reactions, including the condensation of 3-tert-butyl-1H-pyrazole-4-carbaldehyde with cyclohexylamine derivatives, followed by reduction or reductive amination. Recent advancements in green chemistry have also prompted investigations into catalytic methods to improve yield and reduce waste. Given the growing demand for sustainable chemical processes, this aspect aligns well with current industry trends.

In the pharmaceutical sector, 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine is studied for its potential as a bioactive scaffold. Its rigid cyclohexane ring and pyrazole heterocycle offer steric and electronic properties that are favorable for binding to biological targets. For instance, it has been explored in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in precision medicine. These applications resonate with the increasing public interest in personalized therapeutics and next-generation drug design.

Another area of interest is the compound's role in agrochemical innovation. The tert-butyl group enhances lipophilicity, which can improve the penetration of active ingredients in plant protection formulations. As the agricultural industry seeks eco-friendly pesticides with higher efficacy, derivatives of this compound are being evaluated for their low environmental persistence and target-specific activity. This aligns with global discussions on food security and sustainable farming practices.

From a commercial perspective, the availability of CAS No. 2229505-76-2 is critical for R&D-driven industries. Suppliers often highlight its high purity grade (>98%) and compliance with Good Manufacturing Practices (GMP), which are essential for regulatory approvals. The compound's storage stability under inert conditions and its compatibility with common organic solvents further enhance its practicality in laboratory and industrial settings.

In summary, 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclohexan-1-amine represents a versatile chemical entity with broad interdisciplinary relevance. Its integration into cutting-edge research on drug discovery, green synthesis, and agricultural chemistry underscores its importance in addressing contemporary scientific and industrial challenges. As innovation accelerates, this compound is poised to remain a focal point in both academic and commercial spheres.